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Compound of Interest

Compound Name: Cinnzeylanol

Cat. No.: B15590407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cinnzeylanol, a pentacyclic diterpene isolated from the bark of Cinnamomum zeylanicum,

presents significant potential in the development of novel insecticides. With a CAS number of

62394-04-1, this natural compound has demonstrated potent biological activity, particularly in

the disruption of insect growth and development. This technical guide provides a

comprehensive overview of the available research on Cinnzeylanol, focusing on its chemical

properties, biological activity with a focus on its insecticidal effects, and the underlying

mechanisms of action. Detailed experimental protocols, quantitative data, and visual

representations of experimental workflows are included to facilitate further research and

development.

Chemical and Physical Properties
Cinnzeylanol is a complex diterpenoid with the molecular formula C₂₀H₃₂O₇ and a molecular

weight of 384.47 g/mol . Its structure was elucidated through X-ray analysis and chemical

reactions.
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Property Value Reference

CAS Number 62394-04-1 General chemical databases

Molecular Formula C₂₀H₃₂O₇ Isogai et al., 1977

Molecular Weight 384.47 g/mol General chemical databases

Appearance
Not specified in available

literature

Solubility
Not specified in available

literature

Isolation and Purification
Cinnzeylanol is naturally present in the bark of Cinnamomum zeylanicum. The isolation

process, as described in the foundational study by Isogai et al. (1977), involves the extraction

of the dried bark followed by a series of chromatographic separations to yield the pure

compound.

Experimental Protocol: Isolation of Cinnzeylanol
Extraction: The detailed protocol for the initial extraction of Cinnzeylanol from Cinnamomum

zeylanicum bark is not fully available in the reviewed literature. Typically, this would involve

maceration or Soxhlet extraction of the ground bark with an organic solvent like methanol or

ethanol.

Fractionation: The crude extract is then subjected to column chromatography over silica gel,

eluting with a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol) to

separate fractions based on polarity.

Purification: Fractions containing Cinnzeylanol, identified by thin-layer chromatography

(TLC), are combined and further purified by repeated column chromatography or preparative

high-performance liquid chromatography (HPLC) to yield pure Cinnzeylanol.
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To cite this document: BenchChem. [An In-depth Technical Guide to Cinnzeylanol (CAS:
62394-04-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590407#cinnzeylanol-cas-number-62394-04-1-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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